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Abstract

This document provides detailed application notes and protocols for the synthesis of nitrosyl
bromide (NOBr), a reactive red gas, from the reaction of nitric oxide (NO) and bromine (Brz).
Nitrosyl bromide is a valuable reagent in various chemical syntheses. The synthesis is a rare
example of a third-order homogeneous gas-phase reaction.[1] This document outlines the
reaction kinetics, a detailed experimental protocol for its laboratory preparation, safety
precautions, and characterization data.

Introduction

Nitrosyl bromide (NOBYr) is a chemical compound with the formula NOBr. It is a red gas with a
condensation point just below room temperature and is notable for its high reactivity.[1] The
synthesis of nitrosyl bromide from nitric oxide and bromine is a well-studied reaction, primarily
due to its unusual third-order kinetics. The overall balanced equation for this reversible reaction
is:

2NO(g) + Brz(g) = 2NOBr(g)

This document provides a comprehensive guide for the synthesis, handling, and
characterization of nitrosyl bromide in a laboratory setting.
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Physicochemical Data

A summary of the key physicochemical properties of nitrosyl bromide is presented in the table

below.
Property Value
Molecular Formula NOBr
Molar Mass 109.910 g/mol [1]
Appearance Red gas[1]
Boiling Point 14.5 °C[1]
Melting Point -56 °C
Standard Enthalpy of Formation (gas) 82.13 kJ/mol
Standard Molar Entropy (gas) 273.53 J/mol-K

Reaction Kinetics and Mechanism

The formation of nitrosyl bromide is a third-order reaction, second-order with respect to nitric
oxide and first-order with respect to bromine.[2][3][4] The rate law is expressed as:

Rate = kK[INOJ{Brz]

The reaction is believed to proceed through a two-step mechanism involving the formation of a
transient intermediate, NOBr2:

Step 1 (fast equilibrium): NO(g) + Brz(g) = NOBr2z(g) Step 2 (slow): NOBrz(g) + NO(g) -
2NOBr(g)

The following diagram illustrates the proposed reaction pathway:
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Proposed Reaction Pathway for Nitrosyl Bromide Synthesis

NO Br2
gpl (fast) Step 1 (fast)
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Caption: Proposed two-step mechanism for the formation of nitrosyl bromide.

Experimental Protocol

This protocol details the laboratory-scale synthesis of nitrosyl bromide.

Materials and Equipment:

Dry nitric oxide gas

Liquid bromine (Brz)

A two-necked round-bottom flask

Gas inlet tube

Magnetic stirrer and stir bar
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e Cooling bath (ice-salt mixture or cryocooler)

« Distillation apparatus

o Receiving flask cooled in a freezing mixture

e Schlenk line or inert gas system

« Infrared spectrometer for product characterization

Experimental Workflow:
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Experimental Workflow for Nitrosyl Bromide Synthesis

1. Charge flask with Brz and cool to 0°C

2. Introduce dry NO gas while cooling to -10°C

3. Allow reaction to proceed to completion

4. Slowly warm the reaction mixture

5. Distill NOBr at ~14.5°C

6. Collect NOBr in a cooled receiving flask

7. Characterize product (e.g., IR spectroscopy)

Click to download full resolution via product page

Caption: Step-by-step workflow for the synthesis and purification of nitrosyl bromide.
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Procedure:

Preparation: In a well-ventilated fume hood, place 80 g of liquid bromine into a two-necked
round-bottom flask equipped with a gas inlet tube and a magnetic stir bar.

e Reaction: Cool the flask to 0°C using an ice bath. Slowly bubble dry nitric oxide gas through
the bromine with continuous stirring. During the addition of nitric oxide, gradually lower the
temperature of the cooling bath to -10°C using a freezing mixture (e.g., ice and salt).[5]

o Completion: Continue the addition of nitric oxide until the bromine is completely saturated.
This is indicated by a weight gain of approximately 28 g.[5]

 Purification: Once the reaction is complete, slowly warm the reaction mixture to room
temperature. Nitrosyl bromide will begin to distill. The boiling point of nitrosyl bromide is
14.5°C.[1]

o Collection: Collect the distilled red gas in a receiving flask cooled in a freezing mixture.

o Characterization: The identity and purity of the collected nitrosyl bromide can be confirmed
using infrared spectroscopy. The characteristic N=O stretching frequency for nitrosyl
bromide is expected in the region of 1800 cm™1.

Quantitative Data

The following table summarizes the initial rate data for the formation of nitrosyl bromide at
273°C from several experiments.[6][7][8]
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Initial Rate of

Calculated
. NOBr
Experiment [NO] (M) [Brz] (M) . Rate Constant,
formation
k (M—2s7?)
(MIs)
1 0.10 0.20 24 12000
2 0.25 0.20 150 12000
3 0.10 0.50 60 12000
4 0.35 0.50 735 12000

Average 12000

Safety Precautions

Nitrosyl bromide and its reactants are hazardous. Strict adherence to safety protocols is
essential.

» Handling: All manipulations should be carried out in a well-ventilated fume hood. Nitrosyl
bromide is a toxic and corrosive gas.[1] Inhalation can be fatal.[9]

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and
a lab coat at all times. For handling larger quantities, a face shield and respiratory protection
may be necessary.[9]

e Reactivity: Nitrosyl bromide reacts with water and should be handled under anhydrous
conditions.[1] It is also sensitive to light and can photodissociate into toxic nitric oxide and
bromine.[1]

» Storage: Store nitrosyl bromide in a cool, dry, and dark place in a tightly sealed container.

o Spills: In case of a spill, evacuate the area and absorb the material with an inert absorbent.
Do not use combustible materials like sawdust.[9]

Logical Relationships in Safety and Handling
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Key Safety and Handling Considerations for NOBr Synthesis

Nitrosyl Bromide (NOBr) Bromine (Brz) Nitric Oxide (NO)

Highly Reactive Volatile Toxic & Corrosive

Use Anhydrous Conditions Proper Storage (Cool, Dark, Dry) Work in Fume Hood Wear Appropriate PPE

Click to download full resolution via product page

Caption: Interrelationship of hazards and required safety measures for nitrosyl bromide.

Conclusion

The synthesis of nitrosyl bromide from nitric oxide and bromine is a straightforward yet
hazardous procedure that requires careful attention to experimental conditions and safety. The
provided protocol, along with the kinetic and physicochemical data, offers a comprehensive
guide for researchers. Further studies could focus on optimizing the yield and exploring the
catalytic potential of this versatile reagent in various organic and inorganic transformations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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